Cas no 73427-68-6 (10-Guanidinodecanoic Acid)
10-Guanidinodecanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 10-guanidinodecanoic acid
- 10-(Diaminomethylideneamino)decanoic acid
- 10-Guanidinodecanoic Acid
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- Inchi: 1S/C11H23N3O2/c12-11(13)14-9-7-5-3-1-2-4-6-8-10(15)16/h1-9H2,(H,15,16)(H4,12,13,14)
- InChI Key: AOOCEOFNLNQUGL-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC/N=C(\N)/N)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 213
- Topological Polar Surface Area: 102
10-Guanidinodecanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G821235-100mg |
10-Guanidinodecanoic Acid |
73427-68-6 | 100mg |
$92.00 | 2023-05-18 | ||
| TRC | G821235-500mg |
10-Guanidinodecanoic Acid |
73427-68-6 | 500mg |
$483.00 | 2023-05-18 | ||
| TRC | G821235-1g |
10-Guanidinodecanoic Acid |
73427-68-6 | 1g |
$ 680.00 | 2022-06-04 | ||
| TRC | G821235-2.5g |
10-Guanidinodecanoic Acid |
73427-68-6 | 2.5g |
$ 1200.00 | 2023-09-07 | ||
| TRC | G821235-1000mg |
10-Guanidinodecanoic Acid |
73427-68-6 | 1g |
$821.00 | 2023-05-18 |
10-Guanidinodecanoic Acid Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 10-Guanidinodecanoic Acid
Comprehensive Guide to 10-Guanidinodecanoic Acid (CAS No. 73427-68-6): Properties, Applications, and Research Insights
10-Guanidinodecanoic Acid (CAS No. 73427-68-6) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This molecule, characterized by its guanidine functional group attached to a decanoic acid backbone, exhibits unique properties that make it valuable in peptide synthesis, enzyme studies, and drug development. Researchers and industry professionals often search for terms like "10-Guanidinodecanoic Acid uses", "CAS 73427-68-6 supplier", or "guanidine derivatives in biochemistry", reflecting its growing relevance in scientific applications.
The compound's structure combines a hydrophobic 10-carbon chain with a highly polar guanidinium group, enabling interactions with both lipophilic and hydrophilic environments. This dual nature has led to its exploration in membrane permeability studies and drug delivery systems, particularly for enhancing cellular uptake of therapeutic agents. Recent publications highlight its role in optimizing peptide-based therapeutics, addressing common challenges like bioavailability and stability—topics frequently queried in academic databases and search engines.
From a synthetic chemistry perspective, 10-Guanidinodecanoic Acid serves as a versatile building block. Its carboxylic acid moiety allows for easy conjugation with amines or alcohols, while the guanidine group participates in hydrogen bonding and ionic interactions. These features have spurred interest in developing novel biomaterials and enzyme mimetics, aligning with current trends in sustainable chemistry and green synthesis methods. Queries such as "bioconjugation techniques with guanidine acids" or "CAS 73427-68-6 reactivity" demonstrate the compound's technical appeal.
In analytical applications, 73427-68-6 has been employed as a derivatization agent for mass spectrometry, improving the detection of complex biomolecules. Its ability to form stable complexes with phosphates and carboxylates makes it useful in proteomics research—a hot topic in precision medicine circles. Laboratories frequently seek information on "HPLC methods for guanidinodecanoic acid analysis" or "10-Guanidinodecanoic Acid MS/MS fragmentation patterns", underscoring its analytical utility.
The safety profile of 10-Guanidinodecanoic Acid has been documented in several material safety data sheets (MSDS), with standard precautions recommended for handling organic compounds. Unlike some reactive guanidine derivatives, this molecule demonstrates favorable stability under ambient conditions, making it practical for routine laboratory use. Environmental researchers have also investigated its biodegradability, responding to increasing searches for "eco-friendly chemical reagents" and "sustainable lab chemicals".
Ongoing studies explore the compound's potential in neurological research, particularly regarding its interactions with neurotransmitter receptors. The guanidine moiety's structural similarity to arginine side chains enables mimicry of natural signaling molecules—a property that has sparked queries like "10-Guanidinodecanoic Acid CNS applications" or "neuroactive compound design". Such investigations align with the global focus on neurodegenerative disease therapeutics.
Commercial availability of CAS 73427-68-6 has expanded significantly, with suppliers offering various purity grades (98-99% typical) to meet research demands. Procurement-related searches such as "10-Guanidinodecanoic Acid price comparison" or "bulk guanidine acid suppliers" reflect its transition from niche chemical to mainstream research reagent. Proper storage recommendations (typically 2-8°C under inert atmosphere) are frequently included in product specifications to ensure longevity.
Future directions for 10-Guanidinodecanoic Acid research may include its incorporation into smart materials that respond to pH changes, given the guanidine group's protonation characteristics. The compound's potential in cancer targeting systems also remains underexplored, representing an area where its molecular properties could address current limitations in tumor-specific drug delivery—subjects generating substantial interest in medical research forums.
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